Cas no 1363380-64-6 (4-fluoro-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 4-fluoro-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1363380-64-6
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD21642069
• CID: 4593364
• PubChem ID: 72207999
• Update Time: 2025-05-19

4-fluoro-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-6-AZAINDOLE
• 4-FLUORO-1H-PYRROLO[2,3-C]PYRIDINE
• 1h-pyrrolo[2,3-c]pyridine,4-fluoro-
• PB37419
• SB21636
• P12994
• 1H-Pyrrolo[2,3-c]pyridine, 4-fluoro-
• DB-412699
• DTXSID901289957
• MFCD21642069
• SCHEMBL23148015
• SY323981
• 1363380-64-6
• AS-83456
• CS-0183283
• 4-fluoro-1H-pyrrolo[2,3-c]pyridine

• MDL： MFCD21642069
• Inchi： 1S/C7H5FN2/c8-6-3-9-4-7-5(6)1-2-10-7/h1-4,10H
• InChI Key： JCEHYFFOPVMPKB-UHFFFAOYSA-N
• SMILES： FC1=CN=CC2=C1C=CN2

Computed Properties

• Exact Mass: 136.04367633 g/mol
• Monoisotopic Mass: 136.04367633 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 28.7
• Molecular Weight: 136.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-fluoro-1H-pyrrolo[2,3-c]pyridine

4-Fluoro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1363380-64-6): A Versatile Heterocyclic Compound for Pharmaceutical Research

4-Fluoro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1363380-64-6) is a fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and medicinal chemistry research. This pyrrolopyridine derivative serves as a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other biologically active molecules. The presence of both fluorine substitution and the pyrrolo[2,3-c]pyridine scaffold makes this compound particularly interesting for structure-activity relationship studies.

The 4-fluoro-1H-pyrrolo[2,3-c]pyridine structure combines the electronic effects of fluorine with the hydrogen-bonding capabilities of the nitrogen-rich heterocycle. This unique combination has made it a sought-after intermediate in the synthesis of potential therapeutic agents targeting various diseases. Recent trends in drug discovery have shown increased interest in fluorinated heterocycles, as they often demonstrate improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts.

From a synthetic chemistry perspective, CAS 1363380-64-6 presents interesting challenges and opportunities. The compound's pyrrolopyridine core can participate in various coupling reactions, while the fluoro group at position 4 offers potential for further functionalization. Many researchers are investigating its use in palladium-catalyzed cross-coupling reactions, which are frequently searched topics in organic chemistry databases and academic literature.

In pharmaceutical applications, 4-fluoro-1H-pyrrolo[2,3-c]pyridine has shown promise as a precursor for kinase inhibitors. The kinase inhibitor field remains one of the most active areas in drug discovery, with many researchers searching for information about novel kinase inhibitor scaffolds and fluorinated drug candidates. The compound's ability to mimic adenosine triphosphate (ATP) binding motifs while offering improved pharmacological properties makes it particularly valuable for this application.

The physicochemical properties of 4-fluoro-1H-pyrrolo[2,3-c]pyridine contribute to its utility in drug design. The fluorine atom at the 4-position influences the compound's electronic distribution, potentially enhancing binding interactions with biological targets. This aspect aligns with current trends in medicinal chemistry where researchers frequently search for information about fluorine in drug design and strategies for improving drug-like properties.

Market demand for high-quality 1363380-64-6 has been steadily increasing, particularly from contract research organizations and academic institutions engaged in early-stage drug discovery. The compound's pyrrolo[2,3-c]pyridine structure is recognized as a privileged scaffold in medicinal chemistry, capable of interacting with multiple biological targets. This has led to growing interest from researchers searching for new heterocyclic building blocks and innovative drug scaffolds.

Quality control of 4-fluoro-1H-pyrrolo[2,3-c]pyridine is crucial for research applications. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed to ensure purity and confirm structure. These quality assurance aspects are frequently searched topics among synthetic chemists and quality control specialists working with fluorinated heterocyclic compounds.

The stability and storage conditions of CAS 1363380-64-6 are important considerations for researchers. Proper handling under inert atmosphere and storage at controlled temperatures can maintain the compound's integrity over extended periods. Such practical information is often sought after by laboratory personnel working with sensitive heterocyclic compounds.

Recent publications have highlighted the potential of 4-fluoro-1H-pyrrolo[2,3-c]pyridine in various therapeutic areas. Its application in central nervous system (CNS) drug discovery is particularly noteworthy, as the pyrrolopyridine scaffold has demonstrated ability to cross the blood-brain barrier. This aligns with current research trends where scientists frequently search for CNS-penetrant scaffolds and brain-targeted drug design strategies.

In conclusion, 4-fluoro-1H-pyrrolo[2,3-c]pyridine (CAS No. 1363380-64-6) represents a valuable tool for modern drug discovery efforts. Its unique combination of fluorine substitution and pyrrolopyridine architecture offers multiple opportunities for medicinal chemistry optimization. As research continues to explore new applications for this compound, its importance in pharmaceutical development is likely to grow further, particularly in areas addressing unmet medical needs.